Cas no 630091-54-2 (2-(5-Methyl-1H-benzimidazol-2-yl)ethylamine Dihydrochloride)

• Product Name: 2-(5-Methyl-1H-benzimidazol-2-yl)ethylamine Dihydrochloride
• CAS No: 630091-54-2
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• MDL: MFCD06312156
• CID: 851713
• PubChem ID: 924745
• Update Time: 2025-06-08

2-(5-Methyl-1H-benzimidazol-2-yl)ethylamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methyl-1H-benzo[d]imidazol-2-yl)ethanamine
• 1H-Benzimidazole-2-ethanamine,5-methyl-(9CI)
• 2-(5-Methyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride
• 2-(5-methyl-1H-benzimidazol-2-yl)ethanamine
• 2-(5-Methyl-1H-benzoimidazol-2-yl)-ethylamine
• 2-(5-methylbenzimidazol-2-yl)ethylamine
• AC1LJHWI
• SBB046434
• SureCN1971897
• 24625-24-9
• BS-37446
• 630091-54-2
• G69118
• SCHEMBL1971897
• BQXLLXSCNRJESI-UHFFFAOYSA-N
• AB23725
• 2-(5-METHYL-1H-1,3-BENZODIAZOL-2-YL)ETHANAMINE
• 2-(5-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine
• 2-AMINOETHYL-5(6)-METHYL-BENZIMIDAZOLE
• STK502184
• AKOS000265205
• AKOS005169344
• 2-(6-methyl-1H-benzoimidazol-2-yl)-ethylamine
• DTXSID90358921
• ALBB-000025
• 2-(6-methyl-1H-benzimidazol-2-yl)ethanamine
• MFCD06312156
• 2-(5-Methyl-1H-benzimidazol-2-yl)ethylamine Dihydrochloride

• MDL： MFCD06312156
• Inchi： 1S/C10H13N3/c1-7-2-3-8-9(6-7)13-10(12-8)4-5-11/h2-3,6H,4-5,11H2,1H3,(H,12,13)
• InChI Key： BQXLLXSCNRJESI-UHFFFAOYSA-N
• SMILES： N1C(CCN)=NC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 175.11109
• Monoisotopic Mass: 175.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.7

Additional information on 2-(5-Methyl-1H-benzimidazol-2-yl)ethylamine Dihydrochloride

Introduction to 2-(5-Methyl-1H-benzimidazol-2-yl)ethylamine Dihydrochloride (CAS No. 630091-54-2)

2-(5-Methyl-1H-benzimidazol-2-yl)ethylamine Dihydrochloride (CAS No. 630091-54-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzimidazole and is characterized by its unique structural features and potential biological activities. The compound's structure consists of a benzimidazole ring substituted with a methyl group at the 5-position, and an ethylamine moiety attached to the 2-position, all of which are further complexed with two hydrochloride ions.

The development and study of 2-(5-Methyl-1H-benzimidazol-2-yl)ethylamine Dihydrochloride have been driven by its potential applications in various therapeutic areas, including neurology, oncology, and immunology. Recent research has highlighted its ability to modulate specific receptors and signaling pathways, making it a promising candidate for drug development.

In the context of neurology, 2-(5-Methyl-1H-benzimidazol-2-yl)ethylamine Dihydrochloride has been investigated for its potential as a neuroprotective agent. Studies have shown that this compound can exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. For instance, a study published in the Journal of Neurochemistry demonstrated that treatment with 2-(5-Methyl-1H-benzimidazol-2-yl)ethylamine Dihydrochloride significantly reduced the levels of reactive oxygen species (ROS) and pro-inflammatory cytokines in a rat model of ischemic stroke.

In the realm of oncology, 2-(5-Methyl-1H-benzimidazol-2-yl)ethylamine Dihydrochloride has shown promise as an antitumor agent. Research has indicated that this compound can inhibit the proliferation of various cancer cell lines by inducing apoptosis and cell cycle arrest. A notable study in the Cancer Research journal reported that 2-(5-Methyl-1H-benzimidazol-2-yl)ethylamine Dihydrochloride effectively suppressed the growth of human breast cancer cells by downregulating the expression of key oncogenes such as Bcl-2 and cyclin D1.

In immunology, 2-(5-Methyl-1H-benzimidazol-2-yl)ethylamine Dihydrochloride has been explored for its immunomodulatory properties. It has been found to modulate the activity of immune cells, particularly T-cells and macrophages. A study in the Journal of Immunology revealed that this compound could enhance the production of interferon-gamma (IFN-γ) in T-cells while simultaneously reducing the secretion of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) in macrophages.

The pharmacokinetic properties of 2-(5-Methyl-1H-benzimidazol-2-yl)ethylamine Dihydrochloride have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. A study published in the Biochemical Pharmacology journal reported that 2-(5-Methyl-1H-benzimidazol-2-yl)ethylamine Dihydrochloride has high oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

The safety profile of 2-(5-Methyl-1H-benzimidazol-2-yl)ethylamine Dihydrochloride is another critical aspect that has been evaluated in preclinical studies. Toxicological assessments have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. These findings support its potential for further clinical development.

In conclusion, 2-(5-Methyl-1H-benzimidazol-2-yl)ethylamine Dihydrochloride (CAS No. 630091-54-2) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. Ongoing studies continue to explore its mechanisms of action and optimize its use as a therapeutic agent.